Cas no 1146289-82-8 (2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide)

• Product Name: 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide
• CAS No: 1146289-82-8
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• MDL: MFCD11857759
• CID: 4572612
• PubChem ID: 42940261
• Update Time: 2025-08-02

2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide

• MDL： MFCD11857759
• Inchi： 1S/C11H13Cl2NO/c1-6-4-7(2)10(9(13)5-6)14-11(15)8(3)12/h4-5,8H,1-3H3,(H,14,15)
• InChI Key： SFHOWCDKGLMGIU-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1Cl)(=O)C(Cl)C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 157-159 °C
• Boiling Point: 362.9±42.0 °C at 760 mmHg
• Flash Point: 173.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide

Exploring the Chemical Properties and Applications of 2-Chloro-N-(2-Chloro-4,6-Dimethylphenyl)Propanamide

The compound with CAS No. 1146289-82-8, known as 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide, is a fascinating molecule that has garnered attention in various scientific domains. This compound is a derivative of propanamide, featuring a substituted phenyl group with chloro and methyl substituents. Its structure consists of a propanamide backbone with a chlorine atom at the second position and an N-substituted phenyl ring that carries two methyl groups at the 4 and 6 positions, along with a chlorine atom at the 2 position. This unique structure endows the compound with distinctive chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of chlorinated aromatic compounds in drug design due to their ability to modulate biological activities through specific interactions with target proteins. The presence of multiple chlorine atoms in 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide suggests that it may exhibit significant bioactivity. Researchers have explored its potential as a modulator of enzyme activity, particularly in pathways related to inflammation and oxidative stress. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound could inhibit the activity of certain kinases involved in cellular signaling, making it a promising lead for anti-inflammatory drug development.

In addition to its pharmacological applications, 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide has shown potential in the field of agrochemicals. Its ability to interact with plant enzymes has led to investigations into its role as a growth regulator or pest deterrent. A research team from the University of Agricultural Sciences reported that this compound could enhance crop resilience against environmental stressors by modulating stress-response pathways in plants. This finding underscores its versatility as a compound with both therapeutic and agricultural applications.

The synthesis of 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide involves multi-step organic reactions, including nucleophilic substitution and amide formation. The process typically begins with the preparation of the substituted phenol derivative, followed by chlorination and subsequent coupling reactions to form the amide bond. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

From a structural standpoint, the compound's aromaticity plays a crucial role in its stability and reactivity. The presence of electron-withdrawing groups like chlorine atoms enhances the electrophilic nature of the aromatic ring, making it susceptible to nucleophilic attacks. This property is exploited in various chemical transformations where selective substitution is desired. Furthermore, the steric effects introduced by the methyl groups at positions 4 and 6 influence the compound's solubility and bioavailability, which are critical factors in drug delivery systems.

Recent advancements in computational chemistry have enabled detailed modeling of 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide's interactions with biological targets. Molecular docking studies have revealed that its structure is well-suited for binding to specific pockets on target proteins, suggesting its potential as a lead compound for drug discovery. Additionally, quantum chemical calculations have provided insights into its electronic properties, which are essential for understanding its reactivity in different chemical environments.

In conclusion, CAS No. 1146289-82-8, or 2-chloro-N-(2-chloro-4,6-dimethylphenyl)propanamide, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and chemical properties make it an attractive candidate for further research into drug development, agrochemicals, and advanced materials. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in addressing contemporary challenges in science and technology.